4-Amino-2-(1-methylcyclopropyl)butan-2-OL

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 4-amino-2-(1-methylcyclopropyl)butan-2-ol
• InChI: InChI=1S/C8H17NO/c1-7(3-4-7)8(2,10)5-6-9/h10H,3-6,9H2,1-2H3
• InChI Key: QVKWOAOIGXNBNH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C(C)(CCN)O

Description

4-Amino-2-(1-methylcyclopropyl)butan-2-OL is a secondary alcohol with a unique structural framework characterized by:

• Amino group (-NH₂) at position 4.
• 1-Methylcyclopropyl substituent at position 2.
• Hydroxyl group (-OH) at position 2 (butan-2-ol backbone).

The compound’s structure combines polar functional groups (amino, hydroxyl) with a hydrophobic cyclopropane ring, creating a balance of solubility and steric effects.

Preparation Methods

Catalyst Recovery and Recycling

The $$ \text{CoNPs} $$-mediated aza-Michael addition demonstrates superior atom economy but faces scalability hurdles. Magnetic separation of $$ \text{CoNPs} $$ achieves 98% recovery, yet nanoparticle aggregation reduces catalytic efficiency by 12% per cycle.

Purification of Stereoisomers

Chromatographic resolution on chiral stationary phases (e.g., cellulose tris(3,5-dimethylphenylcarbamate)) remains costly. Kinetic resolution using immobilized lipases (e.g., Candida antarctica Lipase B) offers a greener alternative, enriching enantiomeric excess ($$ ee $$) to >99%.

Chemical Reactions Analysis

Types of Reactions

4-Amino-2-(1-methylcyclopropyl)butan-2-OL can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form an amine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield a ketone, while reduction of the amino group may produce a primary amine.

Scientific Research Applications

4-Amino-2-(1-methylcyclopropyl)butan-2-OL has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be used in studies involving enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Amino-2-(1-methylcyclopropyl)butan-2-OL involves its interaction with specific molecular targets. The amino and hydroxyl groups allow it to form hydrogen bonds and interact with enzymes or receptors, influencing biological pathways. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Bitertanol

• Structure : 1-(biphenyl-4-yloxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol .
• Key Differences: Larger substituents (biphenyl ether, triazole) increase molecular weight and lipophilicity. Applications: Commercial fungicide (Baycor®), contrasting with the amino-alcohol focus of the target compound. Solubility: Not explicitly reported, but bulky aromatic groups likely reduce aqueous solubility compared to the target compound’s amino group .

Pomalidomide

• Structure: (RS)-4-Amino-2-(2,6-dioxo-piperidin-3-yl)-isoindoline-1,3-dione .
• Key Differences: Isoindoline-dione core replaces the butan-2-ol backbone. Chirality: Both compounds have chiral centers, but pomalidomide is administered as a racemic mixture .

Butan-2-ol Derivatives

• Branching Effects : highlights that branching (e.g., butan-2-ol vs. butan-1-ol) reduces boiling points due to decreased surface area for intermolecular forces. The target compound’s cyclopropyl substituent may further lower boiling points compared to linear analogs .

Data Table: Comparative Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Solubility	Functional Groups	Applications
4-Amino-2-(1-methylcyclopropyl)butan-2-OL	C₈H₁₅NO	157.21 (estimated)	Not reported	Amino, hydroxyl, cyclopropyl	Research/Intermediate (hypothesized)
Bitertanol	C₂₀H₂₃N₃O₂	345.42	Not reported	Triazole, biphenyl ether, hydroxyl	Fungicide (Baycor®)
Pomalidomide	C₁₃H₁₁N₃O₄	273.24	~0.01 mg/mL	Amino, isoindoline-dione, piperidinyl	Antineoplastic (POMALYST®)
Butan-2-ol	C₄H₁₀O	74.12	Miscible in water	Hydroxyl	Solvent, intermediate

Research Findings and Trends

• Solubility: The amino group in 4-Amino-2-(1-methylcyclopropyl)butan-2-OL may improve aqueous solubility relative to pomalidomide, but the cyclopropyl group could counteract this by increasing hydrophobicity.
• Chirality : Like pomalidomide, the target compound’s chiral center may necessitate enantiomer-specific synthesis or analysis, impacting pharmacological activity .
• Thermodynamic Behavior: Local composition models (e.g., Renon-Prausnitz equations in ) could predict solubility in mixtures, but experimental data for the target compound is lacking .

Notes and Limitations

• Data Gaps: Direct experimental data (e.g., boiling points, solubility) for 4-Amino-2-(1-methylcyclopropyl)butan-2-OL is absent in the provided evidence; comparisons rely on structural analogs.
• Contradictions : Pomalidomide’s low solubility conflicts with the target compound’s predicted solubility based on functional groups, emphasizing the need for empirical validation.
• Synthesis Challenges : Steric hindrance from the cyclopropyl group may complicate synthetic routes compared to simpler alcohols like butan-2-ol .

Biological Activity

4-Amino-2-(1-methylcyclopropyl)butan-2-OL is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data, case studies, and research findings.

The molecular formula of 4-Amino-2-(1-methylcyclopropyl)butan-2-OL is $C_7H_{13}N$ and it possesses both amino and alcohol functional groups, which may contribute to its biological properties.

Biological Activity Overview

Research indicates that compounds similar to 4-Amino-2-(1-methylcyclopropyl)butan-2-OL exhibit a range of biological activities, particularly in the context of cancer treatment and enzyme inhibition.

Anticancer Activity

Several studies have highlighted the anticancer potential of compounds with similar structural features. For instance, derivatives containing amine groups have demonstrated significant cytotoxic effects against various cancer cell lines.

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	MCF-7 (Breast Cancer)	0.65	Induces apoptosis via caspase activation
Compound B	HeLa (Cervical Cancer)	2.41	Cell cycle arrest at G1 phase
4-Amino-2-(1-methylcyclopropyl)butan-2-OL	TBD	TBD	TBD

Note: Specific IC50 values for 4-Amino-2-(1-methylcyclopropyl)butan-2-OL are currently under investigation.

Enzyme Inhibition

The compound's structural similarity to known enzyme inhibitors suggests potential activity against metallo-beta-lactamases (MBLs), which are important targets in combating antibiotic resistance. A related study on thiosalicylic acid derivatives indicated that introducing an amino group significantly enhanced inhibitory activity against B3 MBLs.

Case Studies

• Study on Anticancer Properties : A study conducted on structurally related compounds revealed that modifications to the amino group could enhance cytotoxicity against various cancer cell lines, indicating that 4-Amino-2-(1-methylcyclopropyl)butan-2-OL may also exhibit similar properties.
  • Findings : The introduction of bulky groups like cyclopropyl enhanced the selectivity towards cancer cells while reducing toxicity towards normal cells.
• Enzyme Inhibition Study : Research focusing on metallo-beta-lactamases found that compounds with amino and hydroxyl functionalities exhibited significant inhibitory effects. The binding affinity was attributed to interactions with zinc ions at the active site of the enzyme.
  • Findings : The presence of an amino group was crucial for binding efficiency, suggesting that 4-Amino-2-(1-methylcyclopropyl)butan-2-OL may serve as a lead compound for developing new MBL inhibitors.

Q & A

Q. What are the optimal synthetic routes for 4-Amino-2-(1-methylcyclopropyl)butan-2-OL, and how do reaction conditions influence yield and stereochemistry?

• Methodological Answer : Begin with a retrosynthetic analysis to identify precursors, such as cyclopropane derivatives and amino-alcohol intermediates. For example, cyclopropanation of allylic alcohols via Simmons-Smith reactions or transition-metal catalysis can introduce the 1-methylcyclopropyl group . Optimize reaction parameters (temperature, solvent, catalyst loading) using factorial design to maximize yield and control stereochemistry . Monitor enantiomeric excess via chiral HPLC or NMR with chiral shift reagents.

Q. How can spectroscopic techniques (NMR, IR, MS) unambiguously characterize 4-Amino-2-(1-methylcyclopropyl)butan-2-OL?

• Methodological Answer : Use $^1H$- and $^{13}C$-NMR to resolve the cyclopropane ring’s unique coupling patterns (e.g., $J_{HH} \approx 5-10 \, \text{Hz}$) and confirm the amino-alcohol moiety’s hydrogen bonding . IR spectroscopy should validate O-H and N-H stretches (~3200–3500 cm$^{-1}$). High-resolution mass spectrometry (HRMS) ensures molecular formula accuracy. Compare spectral data with structurally similar compounds like 1-Amino-2-(4-chlorophenyl)butan-2-ol hydrochloride to identify deviations caused by the methylcyclopropyl group .

Q. What safety protocols are critical when handling 4-Amino-2-(1-methylcyclopropyl)butan-2-OL in laboratory settings?

• Methodological Answer : Refer to SDS guidelines for amino-alcohols: use fume hoods to prevent inhalation of aerosols, wear nitrile gloves to avoid skin contact, and store the compound in a dry, inert atmosphere . Conduct a risk assessment for potential exothermic reactions during synthesis, particularly with cyclopropane ring-opening pathways.

Advanced Research Questions

Q. How does the 1-methylcyclopropyl group in 4-Amino-2-(1-methylcyclopropyl)butan-2-OL influence its reactivity in ring-opening or functionalization reactions?

• Methodological Answer : Investigate ring strain (cyclopropane’s ~27 kcal/mol strain energy) and steric effects using computational methods (DFT) to predict reaction sites . Experimentally, test ring-opening under acidic/basic conditions (e.g., H$_2$SO$_4$/H$_2$O) or transition-metal-catalyzed cross-couplings. Compare kinetic data with non-cyclopropane analogs (e.g., 2-Amino-2-methylbutan-1-ol) to isolate steric vs. electronic contributions .

Q. What computational strategies can predict the biological activity or pharmacokinetic properties of 4-Amino-2-(1-methylcyclopropyl)butan-2-OL?

• Methodological Answer : Apply molecular docking (AutoDock, Schrödinger) to simulate interactions with target enzymes or receptors, using the cyclopropane group’s rigidity as a conformational constraint . Use QSAR models trained on amino-alcohol datasets to estimate logP, solubility, and metabolic stability. Validate predictions with in vitro assays (e.g., cytochrome P450 inhibition) .

Q. How can contradictory data on the compound’s stability or degradation pathways be resolved?

• Methodological Answer : Conduct accelerated stability studies under varied pH, temperature, and humidity conditions. Use LC-MS to identify degradation products and propose mechanisms (e.g., cyclopropane ring cleavage or oxidation of the amino group). Cross-reference findings with structurally related compounds, such as 1-Phenylbutan-2-ol, to discern common vs. unique degradation pathways .

Q. What experimental designs are optimal for studying the compound’s role in asymmetric catalysis or chiral resolution?

• Methodological Answer : Employ kinetic resolution experiments using racemic substrates and chiral catalysts (e.g., BINOL-derived phosphoric acids). Use a response surface methodology (RSM) to optimize enantioselectivity, varying catalyst loading, solvent polarity, and temperature . Analyze results with nonlinear regression models to identify dominant factors .

Methodological Frameworks for Contested Data

Q. How can researchers reconcile discrepancies in reported synthetic yields or stereochemical outcomes?

• Methodological Answer : Perform reproducibility studies using published protocols while rigorously controlling variables (e.g., reagent purity, moisture levels). Use Bayesian statistical analysis to quantify uncertainty in reported data and identify outliers . Cross-validate findings with independent labs and publish raw data for transparency .

Q. What advanced separation techniques (HPLC, GC) are suited for purifying 4-Amino-2-(1-methylcyclopropyl)butan-2-OL from complex reaction mixtures?

• Methodological Answer : Use reverse-phase HPLC with a C18 column and isocratic elution (e.g., 70:30 H$_2$O:MeCN with 0.1% TFA) to separate polar byproducts. For volatile impurities, employ GC-MS with a chiral stationary phase. Validate purity via $^1H$-NMR integration and combustion analysis .